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Compound of Interest

Compound Name: Acid red 29(2-)

Cat. No.: B1230535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations

associated with the handling and use of C.I. Acid Red 29 (CAS No. 4197-07-3), also known by

its common name Chromotrope 2R. Due to a notable lack of comprehensive toxicological data

specific to this compound, this guide incorporates relevant information from the broader class

of azo dyes to offer a thorough perspective on potential hazards.

Chemical and Physical Properties
Acid Red 29 is a red, water-soluble, single azo dye. Its chemical structure and properties are

foundational to understanding its potential biological interactions and toxicological profile.

Toxicological Data
Comprehensive toxicological data for Acid Red 29 is not readily available in public databases.

The following tables summarize the known information for Acid Red 29 and provide

representative data for other relevant azo dyes to offer a comparative context.

Table 1: Summary of Toxicological Data for C.I. Acid Red 29 (CAS: 4197-07-3)
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Toxicological
Endpoint

Result/Value Species Route Source

Acute Oral

Toxicity (LD50)

Data not

available
- - [1]

Acute Dermal

Toxicity (LD50)

Data not

available
- - [1]

Acute Inhalation

Toxicity (LC50)

Data not

available
- - [1]

Skin

Corrosion/Irritatio

n

Irritating - - [2]

Serious Eye

Damage/Irritation
Irritating - - [2]

Respiratory or

Skin

Sensitization

Data not

available
- - [2]

Germ Cell

Mutagenicity

Data not

available
- - [1]

Carcinogenicity

Not listed by

IARC, NTP, or

OSHA

- - [1]

Reproductive

Toxicity

Data not

available
- - [1]

Specific Target

Organ Toxicity

(Single

Exposure)

May cause

respiratory tract

irritation

- Inhalation [2]

Specific Target

Organ Toxicity

(Repeated

Exposure)

Data not

available
- - -
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Aspiration

Hazard

Data not

available
- - -

Table 2: Representative Toxicological Data for Other Azo Dyes

Compound
(CAS No.)

Toxicologic
al Endpoint

Result/Valu
e

Species Route Source

Allura Red

AC (25956-

17-6)

Acute Oral

Toxicity

(LD50)

> 10,000

mg/kg
Rat Oral [3]

Congo Red

(573-58-0)

Acute Oral

Toxicity

(LD50)

1300 mg/kg Mouse Oral

Basic Red 29

(42373-04-6)

Skin

Corrosion/Irrit

ation

Causes skin

irritation
- -

Basic Red 29

(42373-04-6)

Serious Eye

Damage/Irrita

tion

Causes

serious eye

irritation

- -

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on Acid Red 29 are not

available in the public domain. Therefore, this section provides detailed methodologies for key

experiments commonly used to assess the safety of azo dyes.

Bacterial Reverse Mutation Test (Ames Test) for Azo
Dyes
This protocol is a modification of the standard Ames test, optimized for the detection of

mutagenicity of azo dyes which may require reductive cleavage to become mutagenic.
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Objective: To evaluate the potential of a test substance to induce reverse mutations at the

histidine locus in several strains of Salmonella typhimurium.

Methodology:

Bacterial Strains: Use of standard histidine-requiring strains of S. typhimurium (e.g., TA98,

TA100, TA1535, TA1537, TA1538).

Metabolic Activation System (S9 Mix):

Prepare a liver post-mitochondrial fraction (S9) from rats or hamsters induced with a

suitable agent (e.g., Aroclor 1254 or a combination of phenobarbital and β-

naphthoflavone). Hamster liver S9 is often preferred for azo dyes.

The S9 mix should contain the S9 fraction, a buffer (e.g., phosphate buffer), essential

cofactors (NADP+, Glucose-6-phosphate), and Flavin Mononucleotide (FMN) to facilitate

the reductive cleavage of the azo bond.

Test Procedure (Pre-incubation Method):

To a sterile test tube, add the following in order: 0.1 mL of an overnight bacterial culture,

0.5 mL of the S9 mix (or buffer for the non-activation condition), and 0.1 mL of the test

substance solution at various concentrations.

Include positive and negative (solvent) controls.

Incubate the mixture at 37°C for 20-30 minutes (pre-incubation).

After incubation, add 2 mL of molten top agar (containing a trace amount of histidine and

biotin) to the test tube, vortex gently, and pour the mixture onto the surface of a minimal

glucose agar plate.

Incubate the plates at 37°C for 48-72 hours.

Data Analysis:

Count the number of revertant colonies on each plate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The test substance is considered mutagenic if it causes a dose-dependent increase in the

number of revertant colonies, typically at least a two-fold increase over the solvent control,

in one or more bacterial strains.

Neutral Red Uptake (NRU) Cytotoxicity Assay
Objective: To assess the in vitro cytotoxicity of a test substance by measuring its effect on the

viability of cultured mammalian cells.

Methodology:

Cell Culture:

Use a suitable mammalian cell line (e.g., Balb/c 3T3, HepG2).

Seed the cells in a 96-well microtiter plate at a predetermined density and allow them to

attach and grow for 24 hours.

Exposure to Test Substance:

Prepare a range of concentrations of the test substance in the cell culture medium.

Remove the growth medium from the cells and replace it with the medium containing the

test substance. Include untreated and solvent controls.

Incubate the cells with the test substance for a defined period (e.g., 24 hours).

Neutral Red Staining:

After the exposure period, remove the treatment medium and wash the cells with a

buffered saline solution (e.g., PBS).

Add a medium containing a non-toxic concentration of Neutral Red dye (e.g., 50 µg/mL) to

each well.

Incubate for approximately 3 hours to allow for the uptake of the dye into the lysosomes of

viable cells.
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Dye Extraction and Quantification:

Remove the staining solution and wash the cells to remove any unincorporated dye.

Add a destain solution (e.g., a mixture of ethanol and acetic acid) to each well to extract

the dye from the cells.

Agitate the plate for a few minutes to ensure complete dissolution of the dye.

Measure the absorbance of the extracted dye in a microplate reader at a wavelength of

approximately 540 nm.

Data Analysis:

Calculate the percentage of viability for each concentration relative to the untreated

control.

Determine the IC50 value, which is the concentration of the test substance that reduces

cell viability by 50%.

Signaling Pathways and Mechanisms of Toxicity
Metabolic Activation of Azo Dyes
The primary mechanism of toxicity for many azo dyes is not from the parent compound itself,

but from its metabolic byproducts. Azo dyes can undergo reductive cleavage of the azo bond (-

N=N-) by azoreductase enzymes, which are present in the gut microbiota and the liver. This

process breaks the dye molecule into two or more aromatic amines. Some of these aromatic

amines are known or suspected carcinogens.

Caption: Metabolic activation pathway of azo dyes.

Oxidative Stress and the Keap1-Nrf2 Signaling Pathway
Exposure to some azo dyes or their metabolites can induce oxidative stress in cells, leading to

an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to

detoxify these reactive products. The Keap1-Nrf2 signaling pathway is a key cellular defense

mechanism against oxidative stress.
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Caption: Activation of the Keap1-Nrf2 pathway by azo dye-induced oxidative stress.

Safe Handling and First Aid
Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood,

especially when handling the powder form to minimize dust generation.[1] Ensure eyewash

stations and safety showers are readily accessible.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.[2]

Skin Protection: Wear protective gloves and a lab coat.[2]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[1]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[1]

Conclusion
While specific toxicological data for C.I. Acid Red 29 are limited, its classification as a skin and

eye irritant warrants careful handling. More significantly, as an azo dye, there is a potential for

metabolic activation to aromatic amines, which may pose a genotoxic and carcinogenic risk.

The induction of oxidative stress is another potential mechanism of toxicity. Researchers,

scientists, and drug development professionals should handle Acid Red 29 with appropriate

engineering controls and personal protective equipment to minimize exposure. Further
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toxicological studies are needed to fully characterize the health and safety profile of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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